Cas no 843653-04-3 (1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro-)

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- structure

843653-04-3 structure

Product Name:1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro-

CAS No:843653-04-3

MF:C₁₃H₁₂FNO

MW:217.238886833191

MDL:MFCD11110466

CID:667291

PubChem ID:25139506

Update Time:2024-03-01

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro-
- 6-FLUORO-2,3,4,9-TETRAHYDRO-1H-CARBAZOLE-3-CARBALDEHYDE
- 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carboxaldehyde (ACI)
- MDL： MFCD11110466
- Inchi： 1S/C13H12FNO/c14-9-2-4-13-11(6-9)10-5-8(7-16)1-3-12(10)15-13/h2,4,6-8,15H,1,3,5H2
- InChI Key： JNWWVPWEZUZEMV-UHFFFAOYSA-N
- SMILES： O=CC1CCC2=C(C3C(N2)=CC=C(F)C=3)C1

Computed Properties

Exact Mass: 217.090292168g/mol
Monoisotopic Mass: 217.090292168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 32.9Å²

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0377-1g	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3	97%	1g	15943.2CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0377-5g	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3	97%	5g	58345.32CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0377-500mg	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3	97%	500mg	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0377-100mg	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3	97%	100mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0377-250mg	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3	97%	250mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0377-50mg	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3	97%	50mg	1797.85CNY	2021-05-07
abcr	AB530069-100 mg	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3		100MG	€610.50	2023-07-10
abcr	AB530069-500 mg	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3		500MG	€1,634.80	2022-07-28
eNovation Chemicals LLC	D968836-100mg	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3	95%	100mg	$370	2024-07-28
eNovation Chemicals LLC	D968836-250mg	6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde	843653-04-3	95%	250mg	$610	2024-07-28

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- Production Method

Production Method 1

843653-03-2

843653-04-3

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Ethanol

Reference

Advances toward New Antidepressants with Dual Serotonin Transporter and 5-HT1A Receptor Affinity within a Class of 3-Aminochroman Derivatives. Part 2

Hatzenbuhler, Nicole T.; et al, Journal of Medicinal Chemistry, 2008, 51(21), 6980-7004

Production Method 2

322725-63-3

843653-04-3

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 16 h, rt
1.2 Reagents: Potassium sodium tartrate Solvents: Water
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 30 min, rt
2.2 Reagents: Ethanol

Reference

Advances toward New Antidepressants with Dual Serotonin Transporter and 5-HT1A Receptor Affinity within a Class of 3-Aminochroman Derivatives. Part 2

Hatzenbuhler, Nicole T.; et al, Journal of Medicinal Chemistry, 2008, 51(21), 6980-7004

Production Method 3

322725-63-3

843653-04-3

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; rt
1.2 Reagents: Triethylamine , Sulfur trioxide-pyridine Solvents: Dichloromethane ; rt

Reference

Tetrahydrocarbazole-based serotonin reuptake inhibitor/dopamine D2 partial agonists for the potential treatment of schizophrenia

Rotella, David P.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(19), 5552-5555

Production Method 4

823-85-8

17159-79-4

843653-04-3

Reaction Conditions

1.1 Solvents: Ethanol ; 16 h, reflux; cooled
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 16 h, rt
2.2 Reagents: Potassium sodium tartrate Solvents: Water
3.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 30 min, rt
3.2 Reagents: Ethanol

Reference

Advances toward New Antidepressants with Dual Serotonin Transporter and 5-HT1A Receptor Affinity within a Class of 3-Aminochroman Derivatives. Part 2

Hatzenbuhler, Nicole T.; et al, Journal of Medicinal Chemistry, 2008, 51(21), 6980-7004